Cas no 2812-83-1 (3-tolyl chlorothioformate)

• Product Name: 3-tolyl chlorothioformate
• CAS No: 2812-83-1
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 5011995
• PubChem ID: 53862820
• Update Time: 2026-02-27

3-tolyl chlorothioformate Chemical and Physical Properties

Names and Identifiers

• 3-tolyl chlorothioformate
• Carbonochloridothioic acid, O-(3-methylphenyl) ester (9CI)

• Inchi： 1S/C8H7ClOS/c1-6-3-2-4-7(5-6)10-8(9)11/h2-5H,1H3
• InChI Key： GXQTVBBEBYIVQX-UHFFFAOYSA-N
• SMILES： C(Cl)(=S)OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 185.9906137g/mol
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds